Cas no 98918-37-7 (Benzenamine, 4-(4-chloro-2-fluorophenoxy)-)

Technical Introduction: Benzenamine, 4-(4-chloro-2-fluorophenoxy)-, is a halogenated aromatic amine derivative characterized by its chloro-fluorophenoxy substituent. This compound exhibits unique electronic and steric properties due to the electron-withdrawing effects of the chlorine and fluorine atoms, making it a valuable intermediate in organic synthesis. Its structural features enhance reactivity in nucleophilic substitution and coupling reactions, facilitating the preparation of advanced agrochemicals, pharmaceuticals, and specialty materials. The presence of both chloro and fluoro groups contributes to improved stability and selectivity in target transformations. This compound is particularly useful in the development of biologically active molecules, where precise functionalization is critical for efficacy and performance.
Benzenamine, 4-(4-chloro-2-fluorophenoxy)- structure
98918-37-7 structure
Product Name:Benzenamine, 4-(4-chloro-2-fluorophenoxy)-
CAS No:98918-37-7
MF:C12H9ClFNO
MW:237.657365560532
MDL:MFCD20127257
CID:4378480
PubChem ID:13533728
Update Time:2025-05-26

Benzenamine, 4-(4-chloro-2-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(4-chloro-2-fluorophenoxy)-
    • A1-04294
    • 98918-37-7
    • SCHEMBL14965170
    • 4-(4-chloro-2-fluorophenoxy)aniline
    • MDL: MFCD20127257
    • Inchi: 1S/C12H9ClFNO/c13-8-1-6-12(11(14)7-8)16-10-4-2-9(15)3-5-10/h1-7H,15H2
    • InChI Key: GMYJNURSKLSHHK-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(OC2=CC=C(Cl)C=C2F)C=C1

Computed Properties

  • Exact Mass: 237.0356698Da
  • Monoisotopic Mass: 237.0356698Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.3Ų

Benzenamine, 4-(4-chloro-2-fluorophenoxy)- Pricemore >>

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Additional information on Benzenamine, 4-(4-chloro-2-fluorophenoxy)-

Comprehensive Overview of Benzenamine, 4-(4-chloro-2-fluorophenoxy)- (CAS No. 98918-37-7)

Benzenamine, 4-(4-chloro-2-fluorophenoxy)- (CAS No. 98918-37-7) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various derivatives with potential applications in crop protection and medicinal chemistry. The 4-(4-chloro-2-fluorophenoxy) moiety is particularly noteworthy for its ability to enhance the biological activity of parent molecules, making it a subject of ongoing research.

In recent years, the demand for Benzenamine, 4-(4-chloro-2-fluorophenoxy)- has surged due to its relevance in developing eco-friendly agrochemicals. With growing concerns about sustainable agriculture and the need for low-toxicity pesticides, researchers are exploring this compound as a key intermediate. Its structural features allow for the creation of target-specific herbicides that minimize environmental impact, aligning with global trends toward green chemistry and precision farming.

From a pharmaceutical perspective, CAS No. 98918-37-7 is being investigated for its potential in drug discovery. The 4-chloro-2-fluorophenoxy group is known to improve the pharmacokinetic properties of drug candidates, such as bioavailability and metabolic stability. This has led to its inclusion in the design of novel therapeutic agents, particularly in oncology and neurology. Researchers are also examining its role in enzyme inhibition, which could pave the way for treatments targeting specific biochemical pathways.

The synthesis of Benzenamine, 4-(4-chloro-2-fluorophenoxy)- involves multi-step organic reactions, often starting from readily available precursors like 4-chloro-2-fluorophenol and 4-nitroaniline. Advanced techniques such as catalytic coupling and microwave-assisted synthesis have been employed to optimize yield and purity. These methods are critical for meeting the stringent quality standards required in industrial applications, where high-purity intermediates are essential.

Environmental and safety considerations are paramount when handling CAS No. 98918-37-7. While the compound itself is not classified as hazardous, proper storage and disposal protocols must be followed to prevent contamination. Regulatory bodies such as the EPA and REACH have established guidelines for its use, emphasizing the importance of responsible chemical management. Companies operating in this space are increasingly adopting green synthesis protocols to reduce waste and energy consumption.

Market trends indicate a rising interest in Benzenamine, 4-(4-chloro-2-fluorophenoxy)-, driven by its versatility and expanding applications. Analysts project steady growth in demand, particularly in regions with robust agrochemical and pharmaceutical industries. Innovations in process optimization and scalable production are expected to further enhance its commercial viability, making it a compound to watch in the coming years.

In conclusion, Benzenamine, 4-(4-chloro-2-fluorophenoxy)- (CAS No. 98918-37-7) represents a fascinating intersection of chemistry and application-driven research. Its role in advancing sustainable agriculture and drug development underscores its importance in modern science. As industries continue to prioritize innovation and sustainability, this compound is poised to remain a focal point of scientific and industrial exploration.

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